N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-fluoro-4-methylpyridine-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-fluoro-4-methylpyridine-2-carboxamide
• InChI: InChI=1S/C15H13FN2O3/c1-9-6-12(17-8-11(9)16)15(19)18-10-2-3-13-14(7-10)21-5-4-20-13/h2-3,6-8H,4-5H2,1H3,(H,18,19)
• InChI Key: KQUNTMNPEYHOBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1F)C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol

Description

“N-(2,3-Dihydro-1,4-benzodioxin-6-yl)” is a chemical moiety found in various compounds. It’s a part of the molecule’s structure and can contribute to its properties and potential applications. For example, it’s found in N-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanamide.

Synthesis Analysis

The synthesis of “N-(2,3-Dihydro-1,4-benzodioxin-6-yl)” compounds often involves complex chemical processes. For instance, compounds like 3-methoxybenzamide derivatives have been synthesized through various methods, including the acylation reaction of aminophenols and benzoylchlorides in specific solvents.

Molecular Structure Analysis

The molecular structure of “N-(2,3-Dihydro-1,4-benzodioxin-6-yl)” compounds is crucial for understanding their chemical behavior and potential applications. X-ray diffraction studies, along with DFT calculations, have been used to determine the crystal structures, demonstrating the significance of intermolecular interactions in defining the molecular geometry of these compounds.

Chemical Reactions and Properties “N-(2,3-Dihydro-1,4-benzodioxin-6-yl)” compounds participate in various chemical reactions, highlighting their versatile chemical properties. For example, Rh (III)-catalyzed chemodivergent annulations have been explored, showing the reactivity of such compounds under different conditions.

Physical And Chemical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are crucial for the practical application of these compounds.

Mechanism of Action

“N-(2,3-Dihydro-1,4-benzodioxin-6-yl)” compounds have been found to have antibacterial potential. They are known to inhibit bacterial growth and multiplication without killing them.

Safety and Hazards

The safety information for “N-(2,3-Dihydro-1,4-benzodioxin-6-yl)” compounds indicates that they may be harmful if swallowed.

Future Directions

The future directions for “N-(2,3-Dihydro-1,4-benzodioxin-6-yl)” compounds could involve further exploration of their antibacterial potential and their use in the treatment of various diseases.